Cas no 2138171-83-0 (4-(piperidine-1-sulfonyl)piperidine hydrochloride)

• Product Name: 4-(piperidine-1-sulfonyl)piperidine hydrochloride
• CAS No: 2138171-83-0
• CID: 4640848
• Update Time: 2025-10-08

4-(piperidine-1-sulfonyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(piperidine-1-sulfonyl)piperidine hydrochloride

Additional information on 4-(piperidine-1-sulfonyl)piperidine hydrochloride

4-(Piperidine-1-sulfonyl)piperidine hydrochloride: A Comprehensive Overview

The compound 4-(piperidine-1-sulfonyl)piperidine hydrochloride, identified by the CAS number 2138171-83-0, is a notable chemical entity with significant applications in the pharmaceutical and chemical industries. This compound, often referred to as 4-(piperidin-1-ylsulfonyl)piperidine hydrochloride, has garnered attention due to its unique structural properties and potential therapeutic applications.

Recent studies have highlighted the importance of sulfonyl-containing compounds in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the sulfonyl group in 4-(piperidine-1-sulfonyl)piperidine hydrochloride confers it with distinctive electronic and steric properties, making it a valuable candidate for various chemical reactions and biological assays.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway often depends on the availability of starting materials and the desired purity of the final product. Researchers have explored optimized conditions to enhance yield and minimize byproducts, ensuring scalability for potential industrial applications.

The pharmacological profile of 4-(piperidine-1-sulfonyl)piperidine hydrochloride has been a focal point in recent investigations. Preclinical studies suggest that this compound exhibits promising activity against several disease targets, including cancer and inflammatory conditions. Its ability to modulate key cellular pathways makes it a compelling candidate for further exploration in drug development.

In addition to its therapeutic potential, 4-(piperidine-1-sulfonyl)piperidine hydrochloride has also been utilized as an intermediate in the synthesis of more complex molecules. Its versatility in reacting with various functional groups underscores its value in organic synthesis.

The safety and toxicity profiles of this compound are critical considerations for its prospective use in medicine. Ongoing research is focused on evaluating its pharmacokinetics, bioavailability, and potential adverse effects to ensure safe administration in clinical settings.

In conclusion, 4-(piperidine-1-sulfonyl)piperidine hydrochloride, with its unique chemical structure and diverse applications, continues to be a subject of intense research interest. As advancements in chemical synthesis and drug discovery progress, this compound holds promise for contributing significantly to the development of novel therapeutic agents.